Cas no 1187163-60-5 (4-Chloro-3-methylbenzylmagnesium chloride 0.25 M in Diethyl Ether)

• Product Name: 4-Chloro-3-methylbenzylmagnesium chloride 0.25 M in Diethyl Ether
• CAS No: 1187163-60-5
• MF: C₈H₈Cl₂Mg
• MW: 199.360120773315
• MDL: MFCD08064075
• CID: 5167218
• Update Time: 2026-03-04

4-Chloro-3-methylbenzylmagnesium chloride 0.25 M in Diethyl Ether Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-3-METHYLBENZYLMAGNESIUM CHLORIDE
• 4-Chloro-3-methylbenzylmagnesium chloride 0.25 M in Diethyl Ether
• 4-Chloro-3-methylbenzylmagnesium chloride, 0.25 M in THF
• 4-Chloro-3-methylbenzylmagnesium chloride, 0.25 M in 2-MeTHF

• MDL： MFCD08064075
• Inchi： 1S/C8H8Cl.ClH.Mg/c1-6-3-4-8(9)7(2)5-6;;/h3-5H,1H2,2H3;1H;/q-1;;+2/p-1
• InChI Key： YDQHPOYVTDPNSR-UHFFFAOYSA-M
• SMILES： ClC1C=CC([CH2-])=CC=1C.[Cl-].[Mg+2]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 98.1
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-Chloro-3-methylbenzylmagnesium chloride 0.25 M in Diethyl Ether

4-Chloro-3-methylbenzylmagnesium chloride 0.25 M in Diethyl Ether

4-Chloro-3-methylbenzylmagnesium chloride is a highly reactive organomagnesium compound, commonly utilized in organic synthesis as a reagent for forming carbon-carbon bonds. This compound, often referred to as a Grignard reagent, is prepared by the reaction of 4-chloro-3-methylbenzyl chloride with magnesium metal in the presence of diethyl ether as a solvent. The resulting solution is typically standardized to a concentration of 0.25 M, making it convenient for use in various synthetic procedures.

The structure of 4-chloro-3-methylbenzylmagnesium chloride consists of a benzene ring substituted with a chlorine atom at the para position and a methyl group at the meta position. The benzyl group is attached to magnesium via its carbon, forming the characteristic organomagnesium bond. This unique bonding allows the compound to act as a strong nucleophile, readily attacking electrophilic sites in organic molecules such as carbonyl carbons, esters, and nitriles.

Recent advancements in organometallic chemistry have highlighted the versatility of Grignard reagents like 4-chloro-3-methylbenzylmagnesium chloride in constructing complex organic molecules. For instance, researchers have employed this reagent in the synthesis of biologically active compounds, including pharmaceutical agents and natural product analogs. Its ability to participate in cross-coupling reactions, such as the Suzuki-Miyaura coupling, has further expanded its utility in modern organic synthesis.

In terms of preparation, the synthesis of 4-chloro-3-methylbenzylmagnesium chloride involves the reaction of 4-chloro-3-methylbenzyl chloride with magnesium in anhydrous conditions. The choice of solvent is critical; diethyl ether is preferred due to its ability to stabilize the organomagnesium species through solvation. The reaction typically proceeds under inert atmospheric conditions to prevent unwanted side reactions with moisture or oxygen.

When handling 4-chloro-3-methylbenzylmagnesium chloride, safety precautions must be observed due to its reactive nature. The compound is pyrophoric and highly sensitive to water and oxygen. Therefore, it should be stored under dry conditions and handled using appropriate protective equipment such as gloves and goggles.

The application of Grignard reagents like 4-chloro-3-methylbenzylmagnesium chloride has been extensively documented in academic literature. For example, recent studies have demonstrated its effectiveness in synthesizing heterocyclic compounds, which are crucial building blocks in medicinal chemistry. Additionally, its use in asymmetric synthesis has opened new avenues for producing enantiomerically enriched compounds, which are valuable in drug discovery.

In conclusion, 4-chloro-3-methylbenzylmagnesium chloride 0.25 M in diethyl ether remains an indispensable tool in organic synthesis. Its unique reactivity and versatility make it a cornerstone in both academic research and industrial applications. As research continues to uncover new reaction pathways and applications, this compound will undoubtedly play an even more significant role in advancing the field of synthetic chemistry.